2,3,4,6-Tetra-O-benzyl-alpha-D-glucopyranosyl trichloroacetimidate

• IUPAC Name: [(2R,3R,4S,5R,6R)-3,4,5-tris(phenylmethoxy)-6-(phenylmethoxymethyl)oxan-2-yl] 2,2,2-trichloroethanimidate
• InChI: InChI=1S/C36H36Cl3NO6/c37-36(38,39)35(40)46-34-33(44-24-29-19-11-4-12-20-29)32(43-23-28-17-9-3-10-18-28)31(42-22-27-15-7-2-8-16-27)30(45-34)25-41-21-26-13-5-1-6-14-26/h1-20,30-34,40H,21-25H2/t30-,31-,32+,33-,34-/m1/s1
• InChI Key: LMICALCPRSCSMO-BGSSSCFASA-N
• Canonical SMILES: C1=CC=C(C=C1)COCC2C(C(C(C(O2)OC(=N)C(Cl)(Cl)Cl)OCC3=CC=CC=C3)OCC4=CC=CC=C4)OCC5=CC=CC=C5
• Isomeric SMILES: C1=CC=C(C=C1)COC[C@@H]2[C@H]([C@@H]([C@H]([C@H](O2)OC(=N)C(Cl)(Cl)Cl)OCC3=CC=CC=C3)OCC4=CC=CC=C4)OCC5=CC=CC=C5
• Molecular Formula: C36H36Cl3NO6
• DSSTOX Substance ID: DTXSID10453689
• Molecular Weight: 685.0 g/mol
• CAS RN: 74808-09-6

Description

2,3,4,6-Tetra-O-benzyl-alpha-D-glucopyranosyl trichloroacetimidate, also known as TBGTA, is a synthetic compound that has recently been developed for use in scientific research. It is a glycosylated compound that is composed of a benzyl group, a glucose molecule, and a trichloroacetimidate group. TBGTA is a relatively new compound and has been used in various scientific research applications.

Scientific Research Applications

Organic Synthesis Intermediary

This compound is useful in organic synthesis, particularly for the preparation of α-glucopyranosyl chloride and 1-C-α-D-glucopyranosyl derivatives . .

Glucosylation Reactions

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Pharmaceutical Intermediate

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Ketosylation Studies

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Glucosidation Reactions

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Research Product Availability

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Mechanism of Action

Target of Action

2,3,4,6-Tetra-O-benzyl-alpha-D-glucopyranosyl trichloroacetimidate is primarily used as an intermediate in organic synthesis . It is a crucial D-glucopyranose derivative used for glucosylation reactions .

Mode of Action

This compound is used as a hemiacetal intermediate for glucosylation couplings . It is converted into 2,3,4,6-tetra-O-benzyl-D-glucopyranose trichloroacetimidate using trichloroacetonitrile in the presence of a base such as potassium carbonate and DBU .

Biochemical Pathways

The compound plays a significant role in the glucosylation process, a biochemical pathway that attaches a glucose molecule to a substrate . This process is crucial in the synthesis of various compounds, including those used in the treatment of diseases like Alzheimer’s, diabetes, and cancer .

Pharmacokinetics

As an intermediate in organic synthesis, the pharmacokinetics of 2,3,4,6-Tetra-O-benzyl-alpha-D-glucopyranosyl trichloroacetimidate would depend on the final compound it is used to synthesize. It is soluble in chcl3 and insoluble in water , which could influence its absorption, distribution, metabolism, and excretion (ADME) properties.

Result of Action

The primary result of the action of 2,3,4,6-Tetra-O-benzyl-alpha-D-glucopyranosyl trichloroacetimidate is the successful glucosylation of substrates . This enables the synthesis of α-glucopyranosyl chloride as well as 1-C-α-D-glucopyranosyl derivatives .

Action Environment

The action of this compound can be influenced by environmental factors such as temperature and pH. For instance, it is stored at a temperature of −20°C , suggesting that lower temperatures may be required to maintain its stability. The presence of a base is also necessary for its conversion into 2,3,4,6-tetra-O-benzyl-D-glucopyranose trichloroacetimidate .